2-(Bromomethoxy)ethyl acetate
Overview
Description
“2-(Bromomethoxy)ethyl acetate” is a chemical compound with the CAS Number: 867351-24-4 . It has a molecular weight of 211.06 and is typically stored at a temperature of 4 degrees Celsius . The compound is in liquid form .
Synthesis Analysis
The compound has been used in the synthesis of N-alkylphthalazinone . The reaction of phthalazin-1(2H)-one derivatives with alkylating agents such as 1-(bromomethoxy)ethyl acetate leads to the formation of the corresponding N-alkylphthalazinone .Molecular Structure Analysis
The molecular formula of “2-(Bromomethoxy)ethyl acetate” is C4H7BrO2 . The IUPAC Standard InChIKey is RGHQKFQZGLKBCF-UHFFFAOYSA-N .Chemical Reactions Analysis
Ethers like “2-(Bromomethoxy)ethyl acetate” are known for their stability and lack of reactivity in neutral to strongly basic environments . They are often used as protecting groups in organic synthesis, preventing irreversible addition reactions .Physical And Chemical Properties Analysis
The compound is a liquid with a molecular weight of 211.06 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Haematological Effects
2-(Bromomethoxy)ethyl acetate, closely related to 2-ethoxy ethyl acetate (2-EEA), has been reported to cause hematological toxicity. A study found significant haematological effects in workers exposed to 2-EEA, a solvent with broad industrial applications, indicating potential hematological risks associated with similar compounds (Loh et al., 2003).
Chemical Reactivity and Synthesis
A study on the reactivity of 2-(Chloromethoxy)ethyl acetate, a compound structurally similar to 2-(Bromomethoxy)ethyl acetate, with alcohols in the presence of silver carbonate shows its potential in producing novel organic compounds. This reactivity might extend to 2-(Bromomethoxy)ethyl acetate as well (Aitken et al., 1986).
Novel Rearrangements
In another study, a novel rearrangement of 2-bromo-1-(bromomethyl)ethyl esters into 2-oxopropyl derivatives was reported. Given the structural similarities, 2-(Bromomethoxy)ethyl acetate may also undergo similar rearrangements under appropriate conditions (Alliot et al., 2013).
Synthetic Applications
2-(Bromomethoxy)ethyl acetate might be used in the synthesis of various organic compounds, as evidenced by a study involving ethyl Z 2 Methoxyimino 2 (2 aminothiazo 4 yl) acetate, which used similar compounds in its synthesis process. This demonstrates the potential utility of 2-(Bromomethoxy)ethyl acetate in organic synthesis (Jing, 2003).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(bromomethoxy)ethyl acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BrO3/c1-5(7)9-3-2-8-4-6/h2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOWRRNLQOFCITG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCCOCBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80327227 |
Source
|
| Record name | 2-(bromomethoxy)ethyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80327227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Bromomethoxy)ethyl acetate | |
CAS RN |
81777-40-4 |
Source
|
| Record name | 2-(bromomethoxy)ethyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80327227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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